N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

• IUPAC Name: N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• InChI: InChI=1S/C25H32N2O4S/c1-17(2)15-27-22-14-20(10-12-23(22)31-16-25(3,4)24(27)28)26-32(29,30)21-11-9-18-7-5-6-8-19(18)13-21/h9-14,17,26H,5-8,15-16H2,1-4H3
• InChI Key: JLRHYPYTOKMTEL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(C=CC(=C2)NS(=O)(=O)C3=CC4=C(CCCC4)C=C3)OCC(C1=O)(C)C
• Molecular Formula: C25H32N2O4S
• Molecular Weight: 456.6 g/mol

Description

N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide is a useful research compound. Its molecular formula is C25H32N2O4S and its molecular weight is 456.6. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

A study by Almansour et al. (2016) discussed the synthesis of benzimidazole-tethered oxazepine heterocyclic hybrids, focusing on their molecular structure, electrophilic and nucleophilic reactivity regions, and nonlinear optical (NLO) properties. This research is significant in understanding the synthesis processes and properties of complex compounds like N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (Almansour et al., 2016).

Carbonic Anhydrase Inhibition

In 2018, Sapegin et al. reported the synthesis of a class of [1,4]oxazepine-based primary sulfonamides that showed strong inhibition of human carbonic anhydrases, a key target in therapeutic research. This finding highlights the potential of this compound in related biomedical applications (Sapegin et al., 2018).

Binding Studies

Jun et al. (1971) utilized a related compound, N-n-Butyl[(5-dimethylamino)-1-naphthalene]sulfonamide, as a fluorescent probe to study the binding of parabens to bovine serum albumin. This research provides insights into the interactions of sulfonamide-based compounds with proteins, relevant to the study of this compound (Jun et al., 1971).

Radiopharmaceutical Synthesis

Takashima-Hirano et al. (2012) explored the synthesis of radiolabeled compounds, which can be relevant for imaging studies in which compounds like this compound might be used (Takashima-Hirano et al., 2012).

Novel Polycyclic Systems

Ukhin et al. (2011) discussed the synthesis of new polycyclic systems containing benzodiazepine and isoindolinone fragments. This research is relevant for understanding the structural complexity and synthesis routes for compounds like this compound (Ukhin et al., 2011).

Herbicidal Activity

Hosokawa et al. (2001) synthesized enantiomers of a sulfonamide derivative with herbicidal activity, highlighting the agricultural applications of such compounds (Hosokawa et al., 2001).

Dual Angiotensin II and Endothelin A Receptor Antagonism

Murugesan et al. (2002) discovered a compound with dual antagonism for angiotensin II and endothelin A receptors, showcasing the therapeutic potential of complex sulfonamides in cardiovascular diseases (Murugesan et al., 2002).